Cas no 328038-69-3 (3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile
• CAS No: 328038-69-3
• MF: C₁₉H₁₄F₂N₂O
• MW: 324.324071407318
• CID: 6185090
• PubChem ID: 2319028
• Update Time: 2025-10-28

3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26607014
• Z56786704
• 328038-69-3
• 3-(3,4-difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile
• 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C19H14F2N2O/c20-16-8-7-13(11-17(16)21)10-15(12-22)19(24)23-9-3-5-14-4-1-2-6-18(14)23/h1-2,4,6-8,10-11H,3,5,9H2/b15-10+
• InChI Key： IGXBJSBRFGQLGF-XNTDXEJSSA-N
• SMILES： FC1=C(C=CC(=C1)/C=C(\C#N)/C(N1C2C=CC=CC=2CCC1)=O)F

Computed Properties

• Exact Mass: 324.10741940g/mol
• Monoisotopic Mass: 324.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile

3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile (CAS No. 328038-69-3): A Comprehensive Overview

3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile (CAS No. 328038-69-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, combines a difluorophenyl moiety with a tetrahydroquinoline backbone, linked via a prop-2-enenitrile group. Such structural features make it a valuable intermediate for the synthesis of more complex molecules, particularly in pharmaceutical research.

The growing interest in 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for novel therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. The difluorophenyl group, known for its ability to enhance metabolic stability and bioavailability, is a key feature in many FDA-approved drugs. Meanwhile, the tetrahydroquinoline scaffold is frequently employed in the design of compounds targeting neurological disorders and cancer.

From a chemical perspective, CAS No. 328038-69-3 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic transformations. Its prop-2-enenitrile functionality allows for further derivatization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its utility in click chemistry and other modern synthetic methodologies, which are currently trending in the scientific community.

In addition to its pharmaceutical potential, 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile is also being investigated for its use in advanced materials. Its conjugated system and electron-withdrawing nitrile group make it a candidate for organic semiconductors and photovoltaic materials. These applications align with the global push toward sustainable energy solutions, a hot topic in both academic and industrial circles.

The synthesis of CAS No. 328038-69-3 typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a focus of ongoing research, as it can significantly impact the compound's scalability and cost-effectiveness. Green chemistry principles, such as reducing solvent waste and improving atom economy, are increasingly being applied to these processes, reflecting the broader shift toward environmentally friendly practices in chemical manufacturing.

Market demand for 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile is expected to rise, driven by its versatility and the expanding pharmaceutical and materials science sectors. Suppliers and manufacturers are investing in high-purity production methods to meet the stringent requirements of end-users. Analytical techniques like HPLC and NMR are routinely employed to ensure the compound's quality and consistency, which are critical for research and industrial applications.

For researchers and industry professionals, understanding the properties and applications of CAS No. 328038-69-3 is essential. Frequently searched questions include its solubility profile, stability under various conditions, and compatibility with other reagents. Addressing these queries not only enhances the compound's usability but also contributes to the broader knowledge base in chemical sciences.

In summary, 3-(3,4-Difluorophenyl)-2-(1,2,3,4-tetrahydroquinoline-1-carbonyl)prop-2-enenitrile (CAS No. 328038-69-3) represents a promising compound with multifaceted applications. Its unique structure, combined with its potential in drug discovery and materials science, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.